(S)-Benzyl 2,5-diamino-5-oxopentanoate hydrochloride

• IUPAC Name: benzyl (2S)-2,5-diamino-5-oxopentanoate;hydrochloride
• InChI: InChI=1S/C12H16N2O3.ClH/c13-10(6-7-11(14)15)12(16)17-8-9-4-2-1-3-5-9;/h1-5,10H,6-8,13H2,(H2,14,15);1H/t10-;/m0./s1
• InChI Key: VWUBGABLTZAUKP-PPHPATTJSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C(CCC(=O)N)N.Cl
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)[C@H](CCC(=O)N)N.Cl
• Molecular Formula: C12H17ClN2O3
• Molecular Weight: 272.73 g/mol
• CAS RN: 2419-53-6

Description

(S)-Benzyl 2,5-diamino-5-oxopentanoate hydrochloride, also known as (S)-BDPH, is a synthetic amino acid derivative used in a variety of scientific research applications. It is a colorless, water-soluble, crystalline powder that is used in biochemical and physiological studies. (S)-BDPH has been found to possess a wide range of physiological and biochemical effects and is used in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Antitumor Activity

• Synthesis and Antitumor Applications : The synthesis of compounds like 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, which are structurally related to (S)-Benzyl 2,5-diamino-5-oxopentanoate hydrochloride, demonstrates potential applications in antitumor activities, particularly as inhibitors of mammalian dihydrofolate reductase, showing significant activity against specific carcinomas (Grivsky et al., 1980).

Biodegradation and Environmental Applications

• Biodegradation Pathways : Research involving compounds structurally similar to (S)-Benzyl 2,5-diamino-5-oxopentanoate hydrochloride, like chlorinated derivatives in bacterial degradation processes, provides insights into environmental biodegradation pathways. This is exemplified in the study of the degradation of biphenyls and polychlorinated biphenyls, indicating potential environmental applications (Arensdorf & Focht, 1995).

Imaging and Diagnostic Applications

• Glutamine Derivative for Tumor Imaging : The novel glutamine derivative, closely related to (S)-Benzyl 2,5-diamino-5-oxopentanoate hydrochloride, has been synthesized for potential applications in tumor imaging. This derivative demonstrates promising properties for this purpose, particularly in enhancing glutamine metabolism in cancer cells (Huang et al., 2019).

Chemical Synthesis and Material Science

• Synthesis of Chemical Compounds : The synthesis of various derivatives of 2,5-diamino-p-benzoquinone, which is structurally related to (S)-Benzyl 2,5-diamino-5-oxopentanoate hydrochloride, has implications in material science, especially in understanding electron acceptor properties in photosystems (Lotina-Hennsen et al., 1998).